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Compound of Interest

Compound Name: Fluorescent brightener 71

Cat. No.: B125262 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the solubility characteristics of C.I.

Fluorescent Brightener 71 (CAS No. 16090-02-1), a widely used optical brightening agent in

the detergent, paper, and textile industries. This document is intended for researchers,

scientists, and professionals in drug development and materials science who require detailed

solubility data and standardized experimental protocols.

Core Findings: Solubility Data Summary
The solubility of Fluorescent Brightener 71 is a critical parameter for its application and

formulation. The following table summarizes the available quantitative and qualitative solubility

data in various solvents. It is important to note the significant discrepancies reported for its

aqueous solubility, which may be attributable to differences in experimental methodologies, pH,

or the physical form (crystalline vs. amorphous) of the brightener. The value of 1.9 g/L at 20°C

is cited in regulatory documents from the OECD and the Australian government, suggesting a

higher degree of confidence.
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Solvent Solubility
Temperature
(°C)

pH Source(s)

Water 1.9 g/L 20 10.5 [1]

1.223 - 1.9 g/L 20-25 Not Specified [2]

650 g/L 20 Not Specified

5 mg/L 25 Not Specified [3]

Dimethyl

Sulfoxide

(DMSO)

Slightly Soluble Not Specified Not Specified [2][4]

Methanol

Very Slightly

Soluble (with

heating)

Not Specified Not Specified [2][4]

Ethylene Glycol Soluble Not Specified Not Specified [2]

Experimental Protocol: Determining Solubility
A standardized experimental protocol is crucial for obtaining reproducible solubility data. The

following workflow outlines a general method for determining the solubility of a solid compound

like Fluorescent Brightener 71 in a given solvent. This method is based on the principle of

achieving a saturated solution and then quantifying the dissolved solute.
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Figure 1: Experimental workflow for solubility determination.
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Discussion of Solubility Characteristics
The stilbene-disulfonic acid core of Fluorescent Brightener 71, which includes two sulfonate

groups, is a key structural feature that imparts water solubility.[5] However, the molecule also

possesses large hydrophobic regions, which likely contribute to its limited solubility in water and

its affinity for organic solvents. The significant variation in reported aqueous solubility values

highlights the importance of controlling experimental parameters such as pH and temperature.

The patent literature suggests that its application in papermaking has been historically

challenged by its "extremely low solubility in water".[6] For organic solvents, the available data

is qualitative, indicating that it is sparingly soluble in polar aprotic solvents like DMSO and

requires heating to dissolve even slightly in alcohols like methanol.[2][4] Its reported solubility in

ethylene glycol suggests that polyalcohols may be effective solvents for this compound.[2]

Conclusion
This technical guide provides a consolidated resource on the solubility of Fluorescent
Brightener 71. The presented data and experimental protocol are intended to support

researchers and professionals in the effective formulation and application of this important

industrial chemical. Further research is warranted to quantify its solubility in a broader range of

organic solvents and to definitively resolve the discrepancies in its reported aqueous solubility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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